Cas no 851137-16-1 ((6-Cyanohexan-2-yl)boronic acid)

• Product Name: (6-Cyanohexan-2-yl)boronic acid
• CAS No: 851137-16-1
• MF: C₇H₁₄BNO₂
• MW: 155.002562046051
• CID: 2851890
• Update Time: 2023-08-10

(6-Cyanohexan-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-Cyanohexan-2-yl)boronic acid

• Inchi： 1S/C7H14BNO2/c1-7(8(10)11)5-3-2-4-6-9/h7,10-11H,2-5H2,1H3
• InChI Key： LVMUVIMBEYKWSZ-UHFFFAOYSA-N
• SMILES： OB(C(C)CCCCC#N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 141
• Topological Polar Surface Area: 64.2